Cas no 16177-50-7 (1,3-Cyclopentadiene, 1,2,3,4,5-pentachloro-5-(1-methylethyl)-)

• Product Name: 1,3-Cyclopentadiene, 1,2,3,4,5-pentachloro-5-(1-methylethyl)-
• CAS No: 16177-50-7
• MF: C₈H₇Cl₅
• MW: 280.406177759171
• CID: 3805335
• PubChem ID: 21563983
• Update Time: 2025-04-22

1,3-Cyclopentadiene, 1,2,3,4,5-pentachloro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene, 1,2,3,4,5-pentachloro-5-(1-methylethyl)-

• Inchi： 1S/C8H7Cl5/c1-3(2)8(13)6(11)4(9)5(10)7(8)12/h3H,1-2H3
• InChI Key： BQYLVEKTQDSTAZ-UHFFFAOYSA-N
• SMILES： C1(Cl)C(Cl)(C(C)C)C(Cl)=C(Cl)C=1Cl

Computed Properties

• Exact Mass: 279.896089g/mol
• Monoisotopic Mass: 277.899039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides